![molecular formula C11H17N3S B6634251 N-[(1-ethenylpyrazol-4-yl)methyl]thian-4-amine](/img/structure/B6634251.png)
N-[(1-ethenylpyrazol-4-yl)methyl]thian-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(1-ethenylpyrazol-4-yl)methyl]thian-4-amine is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. It is a thian-based molecule that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.
Scientific Research Applications
N-[(1-ethenylpyrazol-4-yl)methyl]thian-4-amine has potential applications in scientific research, particularly in the fields of medicinal chemistry and drug discovery. It has been shown to have activity against certain types of cancer cells, making it a promising candidate for the development of anticancer drugs. Additionally, it has been studied for its potential as a treatment for Alzheimer's disease, as it has been shown to inhibit the activity of certain enzymes that are involved in the formation of amyloid plaques in the brain.
Mechanism of Action
The mechanism of action of N-[(1-ethenylpyrazol-4-yl)methyl]thian-4-amine is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in cellular processes such as DNA replication and protein synthesis. It has also been shown to inhibit the activity of certain enzymes that are involved in the formation of amyloid plaques in the brain, which may contribute to its potential as a treatment for Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its activity against cancer cells and potential as a treatment for Alzheimer's disease, it has also been shown to have anti-inflammatory properties and to inhibit the activity of certain enzymes that are involved in the development of cardiovascular disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-[(1-ethenylpyrazol-4-yl)methyl]thian-4-amine in lab experiments is its high purity and yield, which makes it a reliable and consistent reagent. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on N-[(1-ethenylpyrazol-4-yl)methyl]thian-4-amine. One area of focus is the development of anticancer drugs based on its activity against cancer cells. Another area of focus is the development of treatments for Alzheimer's disease based on its ability to inhibit the formation of amyloid plaques in the brain. Additionally, further research is needed to fully understand its mechanism of action and its potential applications in other areas of scientific research.
Synthesis Methods
The synthesis of N-[(1-ethenylpyrazol-4-yl)methyl]thian-4-amine has been achieved using several methods. One of the most common methods is the reaction of 4-thianone with 1-ethenylpyrazole in the presence of a base such as potassium carbonate. Another method involves the reaction of 4-thianone with 1-ethenylpyrazole in the presence of a catalyst such as palladium on carbon. Both of these methods have been successful in producing this compound with high yield and purity.
properties
IUPAC Name |
N-[(1-ethenylpyrazol-4-yl)methyl]thian-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3S/c1-2-14-9-10(8-13-14)7-12-11-3-5-15-6-4-11/h2,8-9,11-12H,1,3-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RASNQRMLDDTVOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CN1C=C(C=N1)CNC2CCSCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.